Cas no 56620-43-0 (3-isocyanatoprop-1-yne)

3-isocyanatoprop-1-yne structure

3-isocyanatoprop-1-yne structure

Product Name:3-isocyanatoprop-1-yne

CAS No:56620-43-0

MF:C₄H₃NO

MW:81.0727207660675

MDL:MFCD18269640

CID:348329

PubChem ID:22352766

Update Time:2025-04-19

3-isocyanatoprop-1-yne Chemical and Physical Properties

Names and Identifiers

- 1-Propyne, 3-isocyanato-
- 3-isocyanatoprop-1-yne
- EN300-144724
- AKOS012411003
- DTXSID20625173
- F8881-1538
- propargylisocyanat
- 56620-43-0
- MFCD18269640
- LS-09213
- MDL： MFCD18269640
- Inchi： 1S/C4H3NO/c1-2-3-5-4-6/h1H,3H2
- InChI Key： SHPPDIBKHYVIKL-UHFFFAOYSA-N
- SMILES： O=C=NCC#C

Computed Properties

Exact Mass: 81.02149
Monoisotopic Mass: 81.021463719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43

3-isocyanatoprop-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB416206-500 mg	3-Isocyanatoprop-1-yne, 95%; .	56620-43-0	95%	500 mg	€740.00	2023-07-19
abcr	AB416206-1 g	3-Isocyanatoprop-1-yne, 95%; .	56620-43-0	95%	1 g	€907.00	2023-07-19
Enamine	EN300-144724-0.05g	3-isocyanatoprop-1-yne	56620-43-0	93%	0.05g	$282.0	2023-05-01
Enamine	EN300-144724-0.1g	3-isocyanatoprop-1-yne	56620-43-0	93%	0.1g	$420.0	2023-05-01
Enamine	EN300-144724-0.25g	3-isocyanatoprop-1-yne	56620-43-0	93%	0.25g	$601.0	2023-05-01
Enamine	EN300-144724-0.5g	3-isocyanatoprop-1-yne	56620-43-0	93%	0.5g	$947.0	2023-05-01
Enamine	EN300-144724-1.0g	3-isocyanatoprop-1-yne	56620-43-0	93%	1g	$1214.0	2023-05-01
Enamine	EN300-144724-2.5g	3-isocyanatoprop-1-yne	56620-43-0	93%	2.5g	$2379.0	2023-05-01
Enamine	EN300-144724-5.0g	3-isocyanatoprop-1-yne	56620-43-0	93%	5g	$3520.0	2023-05-01
Enamine	EN300-144724-10.0g	3-isocyanatoprop-1-yne	56620-43-0	93%	10g	$5221.0	2023-05-01

3-isocyanatoprop-1-yne Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

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